Cas no 88373-13-1 (Benzoic acid, 2-(2-aminophenoxy)-)
88373-13-1 structure
Product Name:Benzoic acid, 2-(2-aminophenoxy)-
CAS No:88373-13-1
MF:C13H11NO3
MW:229.231343507767
CID:634947
PubChem ID:21461060
Update Time:2025-04-19
Benzoic acid, 2-(2-aminophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(2-aminophenoxy)-
- 2-(2-aminophenoxy)benzoic acid
- SCHEMBL2191708
- KQLBYMZZENFURT-UHFFFAOYSA-N
- DTXSID90614271
- 88373-13-1
-
- Inchi: 1S/C13H11NO3/c14-10-6-2-4-8-12(10)17-11-7-3-1-5-9(11)13(15)16/h1-8H,14H2,(H,15,16)
- InChI Key: KQLBYMZZENFURT-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1N)C1C=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 229.07389321g/mol
- Monoisotopic Mass: 229.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 72.6Ų
Benzoic acid, 2-(2-aminophenoxy)- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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